Cas no 81340-15-0 (3,7-Diazabicyclo[3.3.1]nonane, 1,3,5,7-tetranitro-)

• Product name: 3,7-Diazabicyclo[3.3.1]nonane, 1,3,5,7-tetranitro-
• CAS No: 81340-15-0
• MF: C₇H₁₀N₆O₈
• MW: 306.189700603485
• CID: 1803509
• PubChem ID: 12948302

3,7-Diazabicyclo[3.3.1]nonane, 1,3,5,7-tetranitro- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane, 1,3,5,7-tetranitro-
• 1,3,5,7-tetranitro-3,7-diazabicyclo[3.3.1]nonane
• DTXSID70513677
• 81340-15-0

• Inchi： InChI=1S/C7H10N6O8/c14-10(15)6-1-7(11(16)17,4-8(2-6)12(18)19)5-9(3-6)13(20)21/h1-5H2
• InChI Key： HRQWQUZIGSMLOU-UHFFFAOYSA-N
• SMILES： C1C2(CN(CC1(CN(C2)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.05601130g/mol
• Monoisotopic Mass: 306.05601130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 190Ų